Cas no 448197-14-6 (4-N-(phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate)

• Product Name: 4-N-(phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate
• CAS No: 448197-14-6
• MF: C₃₀H₂₁NO₇S
• MW: 539.555247068405
• CID: 6410849
• PubChem ID: 3385646
• Update Time: 2025-06-08

4-N-(phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate Chemical and Physical Properties

Names and Identifiers

• 4-N-(phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate
• phenyl naphthalen-2-ylsulfonyl(4-((phenoxycarbonyl)oxy)phenyl)carbamate
• [4-[naphthalen-2-ylsulfonyl(phenoxycarbonyl)amino]phenyl] phenyl carbonate
• 448197-14-6
• AKOS024600307
• F0808-0785
• Oprea1_539918
• 4-[N-(phenoxycarbonyl)naphthalene-2-sulfonamido]phenyl phenyl carbonate
• phenyl (naphthalen-2-ylsulfonyl)(4-((phenoxycarbonyl)oxy)phenyl)carbamate
• Carbonic acid, 4-[(2-naphthalenylsulfonyl)(phenoxycarbonyl)amino]phenyl phenyl ester

• Inchi： 1S/C30H21NO7S/c32-29(36-25-11-3-1-4-12-25)31(39(34,35)28-20-15-22-9-7-8-10-23(22)21-28)24-16-18-27(19-17-24)38-30(33)37-26-13-5-2-6-14-26/h1-21H
• InChI Key： TZACCOHMCSKGSH-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)OC1=CC=C(N(S(C2=CC=C3C(=C2)C=CC=C3)(=O)=O)C(OC2=CC=CC=C2)=O)C=C1

Computed Properties

• Exact Mass: 539.10387318g/mol
• Monoisotopic Mass: 539.10387318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 4-N-(phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate

4-N-(Phenoxycarbonyl)naphthalene-2-sulfonamidophenyl Phenyl Carbonate (CAS No. 448197-14-6): An Overview

4-N-(Phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate (CAS No. 448197-14-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by its intricate molecular framework, which includes a naphthalene sulfonamide moiety and a phenyl carbonate group, making it a valuable candidate for various research and industrial applications.

The naphthalene sulfonamide moiety is a well-known functional group that has been extensively studied for its biological activities, particularly in the context of drug discovery. Recent research has highlighted the potential of naphthalene sulfonamides as inhibitors of various enzymes and receptors, including those involved in cancer and inflammatory diseases. The phenyl carbonate group, on the other hand, imparts additional stability and reactivity to the molecule, making it suitable for use in polymer synthesis and other chemical processes.

In the realm of medicinal chemistry, 4-N-(Phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate has shown promise as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its ability to modulate specific biological pathways, such as those involved in cell signaling and apoptosis. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation and immune responses.

Beyond its medicinal applications, 4-N-(Phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate has also been explored for its potential in materials science. The presence of the phenyl carbonate group makes it an attractive candidate for the synthesis of advanced polymers and coatings. These materials can be tailored to have specific properties, such as enhanced mechanical strength, thermal stability, and chemical resistance, which are crucial for various industrial applications.

The synthesis of 4-N-(Phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of naphthalene-2-sulfonyl chloride with an appropriate amine followed by the introduction of the phenyl carbonate group through a carbonylation reaction. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, contributing to the growing interest in this compound.

In terms of safety and handling, 4-N-(Phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate should be managed with care due to its complex structure and potential reactivity. Standard laboratory practices should be followed to ensure safe handling and storage. Additionally, researchers are encouraged to consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

Recent developments in computational chemistry have also contributed to our understanding of 4-N-(Phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate. Molecular modeling studies have provided insights into its conformational behavior and interactions with biological targets, aiding in the rational design of more potent derivatives. These computational tools are invaluable for optimizing the properties of this compound for specific applications.

In conclusion, 4-N-(Phenoxycarbonyl)naphthalene-2-sulfonamidophenyl phenyl carbonate (CAS No. 448197-14-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, opening up new avenues for innovation in these fields.